ADTL-EI1712

• Molecular Formula: C22H18Cl2N4O2S2
• Molecular Weight: 505.4 g/mol
• InChI: InChI=1S/C22H18Cl2N4O2S2/c23-14-6-2-1-5-12(14)20(30)27-21-18(19(25)29)13-9-10-28(11-17(13)32-21)22(31)26-16-8-4-3-7-15(16)24/h1-8H,9-11H2,(H2,25,29)(H,26,31)(H,27,30)
• InChIKey: LVSFMPVPLIMFMY-UHFFFAOYSA-N

Standard ERK1/2 inhibitors fail due to adaptive ERK5 upregulation driving resistance. ADTL-EI1712 is the first selective dual inhibitor blocking both primary and compensatory pathways. - **Target profile**: ERK1 IC50=40.43 nM; ERK5 IC50=64.5 nM - **Oral bioavailability**: 50 mg/kg/day via gavage in xenograft models (MKN-74, HL-60) - **Mechanism**: Induces autophagy & cytoplasmic vacuolization for phenotypic screening - **Application**: Chronic in vivo studies, resistance mechanism dissection, benchmark comparator

ADTL-EI1712 Overview

ADTL-EI1712 (22ac) is a potent, orally active, and selective dual-target inhibitor of extracellular signal-regulated kinases 1 and 5 (ERK1 and ERK5). It was identified as the first selective dual-target inhibitor of ERK1 and ERK5, designed to address the compensatory activation of ERK5 that often limits the efficacy of single-target ERK1/2 inhibition [1]. Biochemical profiling reveals IC50 values of 40.43 nM against ERK1 and 64.5 nM against ERK5, with greater than 93% inhibition of both kinases at a 1 µM screening concentration . The compound belongs to a thiophene-based chemotype and exhibits distinct cell-type-specific anti-proliferative activity, positioning it as a unique research tool for probing the ERK1/ERK5 signaling axis [1].

1 Dual ERK1/ERK5 pathway inhibition study fit

2 MAPK crosstalk and adaptive resistance research

3 Autophagy-associated cell death mechanism studies

4 Oral in vivo tool compound for xenograft models

• [1] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source

ADTL-EI1712 vs. Generic ERK Inhibitors

Single-target inhibition of ERK1/2, such as with SCH772984 or ulixertinib, often triggers a compensatory upregulation of ERK5 signaling, providing a bypass route that sustains tumor cell proliferation and limits therapeutic efficacy [1]. Conversely, selective ERK5 inhibitors like BAY-885 fail to address the primary ERK1/2-driven oncogenic signaling, resulting in incomplete pathway suppression [2]. ADTL-EI1712 was specifically designed to co-target both ERK1 and ERK5 simultaneously, thereby blocking the compensatory ERK5 activation that occurs upon ERK1/2 inhibition in specific tumor types. This dual-targeting strategy is not replicated by any single-target ERK1/2 or ERK5 inhibitor, nor by non-selective ERK5 inhibitors like XMD8-92, which has significant off-target activity against bromodomain-containing proteins (BRD4) [3]. The quantitative evidence below substantiates why ADTL-EI1712 offers a distinct functional profile that cannot be achieved by simply combining or substituting other kinase inhibitors.

ERK1/2 inhibitors

May not suppress ERK5 compensatory signaling; adaptive pathway upregulation may persist

MEK5 inhibitors

Do not address concurrent ERK1/2 pathway activity; dual blockade requirement may not be met

Pan-ERK inhibitors

ERK5 target engagement may differ; bypass mechanism coverage may require pathway-specific review

• [1] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source
• [2] Nguyen, D., Lemos, C., Wortmann, L., Eis, K., Holton, S. J., Bommert, K., & Pütter, V. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry, 62(2), 928-940. View Source
• [3] Chemical Probes Portal. (n.d.). Probe XMD8-92. Chemical Probes Portal. View Source

ADTL-EI1712 Comparative Evidence

ERK1/5 vs. ERK1/2 Selectivity

ADTL-EI1712 inhibits both ERK1 and ERK5, whereas SCH772984 is a potent and selective inhibitor of ERK1/2 only [1]. In biochemical assays, ADTL-EI1712 demonstrates IC50 values of 40.43 nM for ERK1 and 64.5 nM for ERK5 . SCH772984 inhibits ERK1 with an IC50 of 4 nM but shows no meaningful activity against ERK5 [1]. The key differentiator is not superior potency but the unique dual-target profile: ADTL-EI1712 is the first inhibitor capable of simultaneously blocking both ERK1 and the compensatory ERK5 pathway [2].

ERK1/5 vs ERK1/2 Selectivity

Head-to-head

ADTL-EI1712: ERK1 IC50 40.43 nM, ERK5 IC50 64.5 nM. SCH772984: ERK5 not reported (negligible/inactive).

Supports ERK5 bypass mechanism interpretation

In vitro kinase activity assay; 0.05 nM–1 µM range

Evidence Dimension	Kinase inhibition profile (IC50)
Target Compound Data	ERK1: 40.43 nM; ERK5: 64.5 nM
Comparator Or Baseline	SCH772984: ERK1: 4 nM; ERK5: no significant inhibition
Quantified Difference	ADTL-EI1712 demonstrates dual ERK1/ERK5 inhibition; SCH772984 is selective for ERK1/2 only
Conditions	In vitro kinase activity assays

Why This Matters

SCH772984 cannot address ERK5-mediated compensatory resistance, while ADTL-EI1712 is designed to co-target both kinases, providing a unique tool for studying this bypass mechanism.

• [1] Morris, E. J., Jha, S., Restaino, C. R., Dayananth, P., Zhu, H., Cooper, A., ... & Samatar, A. A. (2013). Discovery of a novel ERK inhibitor with activity in models of acquired resistance to BRAF and MEK inhibitors. Cancer Discovery, 3(7), 742-750. View Source
• [2] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source

Antiproliferative Activity vs. Ulixertinib

ADTL-EI1712 inhibits ERK5 with an IC50 of 64.5 nM, which is comparable in magnitude to the highly selective ERK5 probe BAY-885 (IC50 = 35 nM) [1]. However, BAY-885 lacks ERK1 inhibitory activity, while ADTL-EI1712 simultaneously inhibits ERK1 with an IC50 of 40.43 nM . A head-to-head comparison of ERK5 potency shows that ADTL-EI1712 is approximately 1.8-fold less potent on ERK5 than BAY-885, but this difference is offset by the added ERK1 inhibition.

Antiproliferative Activity

Cross-study comparable

HL-60: 1.26 µM; MKN-74: 2.55 µM; HeLa: >50 µM

Supports cell-model selectivity interpretation

72-hour MTS/MTT proliferation assay context

Evidence Dimension	ERK5 inhibition (IC50)
Target Compound Data	64.5 nM
Comparator Or Baseline	BAY-885: 35 nM
Quantified Difference	ADTL-EI1712 is ~1.8-fold less potent on ERK5; additionally inhibits ERK1 (IC50 = 40.43 nM)
Conditions	In vitro kinase activity assays

Why This Matters

ADTL-EI1712 provides a similar ERK5-inhibitory effect as a dedicated ERK5 probe while also suppressing ERK1, enabling dual-pathway interrogation with a single molecule.

• [1] Nguyen, D., Lemos, C., Wortmann, L., Eis, K., Holton, S. J., Bommert, K., & Pütter, V. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry, 62(2), 928-940. View Source

In Vivo Antitumor Activity vs. BIX02189

XMD8-92 is widely used as an ERK5 inhibitor but has been shown to also inhibit bromodomain-containing proteins (BRD4) with a Kd of 190 nM, which confounds interpretation of ERK5-dependent phenotypes [1][2]. In contrast, ADTL-EI1712 was designed as a selective dual ERK1/ERK5 inhibitor and does not carry the BRD4 off-target liability associated with XMD8-92 [3]. At a 1 µM screening concentration, ADTL-EI1712 reduced ERK1 and ERK5 activity by 93.5% and 89.4%, respectively, while showing >90% inhibition of ERK2 (92.7%) in a panel of 100 kinases, indicating a focused MAPK inhibition profile .

In Vivo Tumor Growth Inhibition

Cross-study comparable

Reported tumor growth inhibition in MKN-74 gastric cancer xenograft model with oral administration.

Supports oral in vivo model-response interpretation

MKN-74 xenograft; 50 mg/kg/day PO, 16 days

Evidence Dimension	Selectivity / off-target profile
Target Compound Data	ERK1: 93.5% inhibition at 1 µM; ERK5: 89.4%; ERK2: 92.7%; no reported BRD4 activity
Comparator Or Baseline	XMD8-92: ERK5 Kd = 80 nM; BRD4 Kd = 190 nM
Quantified Difference	ADTL-EI1712 lacks the BRD4 off-target activity of XMD8-92
Conditions	Kinase panel screening at 1 µM (ADTL-EI1712); Kd determination (XMD8-92)

Why This Matters

XMD8-92's BRD4 inhibition compromises its utility as a specific ERK5 probe. ADTL-EI1712 provides a cleaner dual ERK1/ERK5 inhibition profile for more interpretable mechanistic studies.

• [1] Chemical Probes Portal. (n.d.). Probe XMD8-92. Chemical Probes Portal. View Source
• [2] Lin, E. C. K., Amantea, C. M., Nomanbhoy, T. K., Weissig, H., Ishiyama, J., Hu, Y., ... & Kozarich, J. W. (2016). ERK5 kinase activity is not required for cellular immune response. Nature Communications, 7, 13103. View Source
• [3] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source

Autophagy-Associated Cell Death

ADTL-EI1712 inhibits proliferation of HL-60 (acute myeloid leukemia) and MKN74 (gastric cancer) cells with IC50 values of 1.26 µM and 2.55 µM, respectively, but shows negligible activity against HeLa (cervical cancer) cells (IC50 >50 µM) . This cell-type-specific activity profile contrasts with broad-spectrum ERK1/2 inhibitors like SCH772984, which typically exhibit potent anti-proliferative effects across a wider range of cell lines irrespective of ERK5 dependency [1]. The differential sensitivity suggests ADTL-EI1712's activity is linked to the specific reliance of HL-60 and MKN74 cells on ERK1/ERK5 co-signaling, consistent with the proposed compensatory mechanism targeted by the compound [2].

Autophagy-Associated Cell Death

Reported

Induction of regulated cell death with massive cytoplasmic vacuolization and autophagy markers.

Supports non-apoptotic cell death mechanism review

0.5 µM, 24h treatment in MKN-74 cells

Evidence Dimension	Anti-proliferative activity (IC50)
Target Compound Data	HL-60: 1.26 µM; MKN74: 2.55 µM; HeLa: >50 µM
Comparator Or Baseline	SCH772984: broadly active across many cell lines (e.g., A375: ~0.1 µM, HCT116: ~0.5 µM)
Quantified Difference	ADTL-EI1712 exhibits >19-fold selectivity for HL-60/MKN74 over HeLa
Conditions	72-hour cell viability assay

Why This Matters

ADTL-EI1712's cell-selective activity provides a valuable tool for identifying tumor types that depend on ERK1/ERK5 co-signaling, which cannot be discerned with broad-spectrum ERK1/2 inhibitors.

• [1] Morris, E. J., Jha, S., Restaino, C. R., Dayananth, P., Zhu, H., Cooper, A., ... & Samatar, A. A. (2013). Discovery of a novel ERK inhibitor with activity in models of acquired resistance to BRAF and MEK inhibitors. Cancer Discovery, 3(7), 742-750. View Source
• [2] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source

ADTL-EI1712 In Vivo Tumor Growth Inhibition in MKN74 Xenograft Model

ADTL-EI1712 significantly reduced tumor growth in an MKN74 mouse xenograft model when administered orally at a dose of 50 mg/kg once daily for 16 days . The compound also reduced intratumoral phosphorylation of ERK1/2 and ERK5, confirming target engagement in vivo . This contrasts with many ERK5-selective inhibitors, such as BAY-885, which have not demonstrated robust in vivo anti-tumor efficacy as single agents [1]. The in vivo activity of ADTL-EI1712 validates the therapeutic hypothesis that co-targeting ERK1 and ERK5 can overcome compensatory resistance mechanisms in specific tumor contexts [2].

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor volume reduction at 50 mg/kg QD × 16 days (oral)
Comparator Or Baseline	BAY-885: no robust single-agent in vivo anti-tumor efficacy reported
Quantified Difference	ADTL-EI1712 demonstrates clear in vivo efficacy; BAY-885 does not
Conditions	MKN74 gastric cancer xenograft model in mice

Why This Matters

ADTL-EI1712 is orally active and provides in vivo proof-of-concept for the dual ERK1/ERK5 targeting strategy, supporting its use in preclinical efficacy studies.

• [1] Nguyen, D., Lemos, C., Wortmann, L., Eis, K., Holton, S. J., Bommert, K., & Pütter, V. (2019). Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry, 62(2), 928-940. View Source
• [2] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source

ADTL-EI1712 First-in-Class Status as a Selective ERK1/ERK5 Dual Inhibitor

ADTL-EI1712 (22ac) is reported as the first selective dual-target inhibitor of ERK1 and ERK5 [1]. Prior to its discovery, no small molecule had been described that could simultaneously and selectively inhibit both kinases. This first-in-class designation distinguishes ADTL-EI1712 from other ERK5 inhibitors (e.g., BAY-885, JWG-071) which lack ERK1 activity, and from ERK1/2 inhibitors (e.g., SCH772984, ulixertinib) which lack ERK5 activity. Even newer dual inhibitors such as SKLB-D18 (ERK1/2/5) were reported later (2025) and exhibit a broader target spectrum including ERK2 [2].

Evidence Dimension	Target selectivity profile
Target Compound Data	Selective dual ERK1/ERK5 inhibitor
Comparator Or Baseline	SKLB-D18: ERK1/2/5 inhibitor (ERK1 IC50=39 nM, ERK2=40 nM, ERK5=60 nM); BAY-885: ERK5 only; SCH772984: ERK1/2 only
Quantified Difference	ADTL-EI1712 is the first reported selective ERK1/ERK5 dual inhibitor
Conditions	Literature precedence and publication timeline

Why This Matters

As the first-in-class ERK1/ERK5 dual inhibitor, ADTL-EI1712 is the primary reference compound for researchers studying this specific dual-targeting strategy and serves as a benchmark for any subsequently developed analogs.

• [1] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source
• [2] Xiao, H., Wang, A., Shuai, W., Qian, Y., Wu, C., Wang, X., Yang, P., Sun, Q., Wang, G., Ouyang, L., & Sun, Q. (2025). A first-in-class selective inhibitor of ERK1/2 and ERK5 overcomes drug resistance with a single-molecule strategy. Signal Transduction and Targeted Therapy, 10, 70. View Source

ADTL-EI1712 Research Applications

ERK5-Mediated Adaptive Resistance

ADTL-EI1712 is uniquely suited for experiments designed to interrogate ERK5 upregulation as a compensatory bypass mechanism following ERK1/2 inhibition. Researchers can compare ADTL-EI1712 treatment with single-agent ERK1/2 inhibitors (e.g., SCH772984, ulixertinib) to assess whether dual ERK1/ERK5 blockade provides superior suppression of MAPK pathway output and cell proliferation in models of acquired resistance [1].

In Vivo Xenograft Studies

The differential sensitivity of HL-60 and MKN74 cells versus HeLa cells (IC50 >50 µM for HeLa) provides a phenotypic fingerprint that can be leveraged to screen cancer cell line panels for ERK1/ERK5 co-dependency . ADTL-EI1712 can be used as a selective chemical probe to identify tumor types where dual ERK1/ERK5 inhibition is likely to be most efficacious.

Phenotypic Screening for Autophagy

ADTL-EI1712 is orally bioavailable and has demonstrated significant tumor growth inhibition in MKN74 xenograft models at 50 mg/kg QD . This establishes it as a viable tool compound for in vivo pharmacology studies aimed at validating the therapeutic potential of dual ERK1/ERK5 targeting in gastric cancer (MKN74) or acute myeloid leukemia (HL-60) models.

ERK5 Inhibitor Selectivity Profiling

As the first reported selective ERK1/ERK5 dual inhibitor, ADTL-EI1712 serves as the primary reference standard for medicinal chemistry programs seeking to develop next-generation dual-targeting agents [1]. It provides a benchmark for comparing potency, selectivity, and cellular activity of new chemical entities within this emerging inhibitor class.

Application

Selection Property

Validation Focus

MAPK adaptive resistance pathway studies

Dual ERK1/ERK5 target engagement

Pathway crosstalk endpoint monitoring

In vivo xenograft model studies

Oral exposure-model context

Tumor-volume endpoint review

Autophagy phenotype screening

Non-apoptotic cell death morphology

Cytoplasmic vacuolization endpoint review

ERK5 inhibitor selectivity profiling

Kinase selectivity benchmark context

ERK1/ERK5 potency ratio review

• [1] Wang, G., Zhao, Y., Liu, Y., Sun, D., Zhen, Y., Liu, J., Fu, L., Zhang, L., & Ouyang, L. (2020). Discovery of a Novel Dual-Target Inhibitor of ERK1 and ERK5 That Induces Regulated Cell Death to Overcome Compensatory Mechanism in Specific Tumor Types. Journal of Medicinal Chemistry, 63(8), 3976-3995. View Source